![molecular formula C18H18N2O3S B2917582 N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)-3-(phenylthio)propanamide CAS No. 2034414-09-8](/img/structure/B2917582.png)
N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)-3-(phenylthio)propanamide
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Description
N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)-3-(phenylthio)propanamide, also known as OFPPT, is a synthetic compound that has been extensively studied for its potential applications in scientific research. OFPPT belongs to the class of furo[2,3-c]pyridine compounds and has been shown to have various biochemical and physiological effects.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Compounds similar to N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)-3-(phenylthio)propanamide have been explored for their utility in synthesizing heterocyclic compounds. For instance, studies have detailed methods for the synthesis of 3-oxo-N-(pyridin-2-yl)butanamide derivatives, highlighting their importance in producing heterocyclic structures used in various pharmaceutical applications (Fadda, Abdel‐Galil, & Elattar, 2015). These methodologies often involve reactions with diketene and aminopyridine, offering pathways to novel heterocyclic compounds.
Anticancer Agents
Research into related compounds has also shown potential in the development of anticancer agents. A study on pyrazole derivatives evaluated their inhibitory activity against topoisomerase IIα, a target for anticancer therapy. Compounds in this category have shown significant in vitro cytotoxicity against various cancer cell lines, suggesting a promising avenue for therapeutic application (Alam et al., 2016).
Neuroprotective Agents
Compounds with structural similarities to this compound have been investigated for their neuroprotective properties. For example, N-acylaminophenothiazines have been studied for their potential in treating Alzheimer's disease, showing abilities to protect neurons against oxidative damage and inhibit butyrylcholinesterase, a therapeutic target for Alzheimer's (González-Muñoz et al., 2011).
Catalytic Applications
Research has also been directed towards exploring the catalytic capabilities of related compounds. For instance, studies on Cp*Ir(pyridinesulfonamide)Cl precatalysts reveal their efficiency in transfer hydrogenation reactions, a critical process in organic synthesis (Ruff, Kirby, Chan, & O'Connor, 2016). These findings underscore the potential utility of this compound in catalytic processes.
properties
IUPAC Name |
N-[2-(7-oxofuro[2,3-c]pyridin-6-yl)ethyl]-3-phenylsulfanylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O3S/c21-16(8-13-24-15-4-2-1-3-5-15)19-9-11-20-10-6-14-7-12-23-17(14)18(20)22/h1-7,10,12H,8-9,11,13H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANZBHNFTAJEABV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)SCCC(=O)NCCN2C=CC3=C(C2=O)OC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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